4-[5-(2-chloro-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine

• IUPAC Name: 4-[5-(2-chloro-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine
• InChI: InChI=1S/C10H5ClN6O4/c11-6-3-4(17(18)19)1-2-5(6)10-13-9(16-20-10)7-8(12)15-21-14-7/h1-3H,(H2,12,15)
• InChI Key: XKPAWWRRCCIJSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])Cl)C2=NC(=NO2)C3=NON=C3N
• Molecular Formula: C10H5ClN6O4
• Molecular Weight: 308.64 g/mol

Description

4-[5-(2-chloro-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine is a complex organic compound that features a unique structure with two oxadiazole rings and a nitrophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[5-(2-chloro-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine typically involves multiple steps. One common approach includes the following steps:

Formation of the 1,2,4-oxadiazole ring: This can be achieved by reacting a suitable nitrile with hydroxylamine under acidic conditions.

Introduction of the nitrophenyl group: The nitrophenyl group can be introduced through a nitration reaction, where a phenyl ring is treated with a mixture of concentrated nitric acid and sulfuric acid.

Formation of the second oxadiazole ring: This step involves the cyclization of an appropriate precursor, such as a hydrazide, with a nitrile under basic conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

4-[5-(2-chloro-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine can undergo various types of chemical reactions, including:

Oxidation: The nitrophenyl group can be further oxidized to form different nitro derivatives.

Reduction: The nitro group can be reduced to an amine group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Common nucleophiles include amines, thiols, and alkoxides, often in the presence of a base such as sodium hydroxide.

Major Products

Oxidation: Various nitro derivatives.

Reduction: Corresponding amine derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-[5-(2-chloro-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential use in pharmaceuticals, particularly as an antimicrobial or anticancer agent.

Industry: Used in the development of new materials with specific properties, such as polymers or dyes.

Mechanism of Action

The mechanism of action of 4-[5-(2-chloro-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine depends on its specific application. In medicinal chemistry, it may interact with specific molecular targets, such as enzymes or receptors, to exert its effects. The exact pathways involved would depend on the specific biological context and the nature of the target.

Comparison with Similar Compounds

Similar Compounds

2-chloro-4-nitrophenol: A simpler compound with similar functional groups.

4-chloro-2-nitrophenol: Another compound with a similar structure but different substitution pattern.

2,6-dichloro-4-nitrophenol: A compound with additional chlorine substituents.

Uniqueness

4-[5-(2-chloro-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine is unique due to the presence of two oxadiazole rings and the specific arrangement of functional groups. This unique structure may confer specific properties, such as enhanced biological activity or specific reactivity, making it a valuable compound for research and industrial applications.